Cas no 1226459-53-5 (N-(2-chlorophenyl)methyl-3-oxo-5-(propan-2-yl)-2H,3H,5H-pyrazolo4,3-cpyridine-7-carboxamide)

• Product Name: N-(2-chlorophenyl)methyl-3-oxo-5-(propan-2-yl)-2H,3H,5H-pyrazolo4,3-cpyridine-7-carboxamide
• CAS No: 1226459-53-5
• MF: C₁₇H₁₇ClN₄O₂
• MW: 344.795482397079
• CID: 5894925
• PubChem ID: 49676071
• Update Time: 2025-07-09

N-(2-chlorophenyl)methyl-3-oxo-5-(propan-2-yl)-2H,3H,5H-pyrazolo4,3-cpyridine-7-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2-chlorophenyl)methyl-3-oxo-5-(propan-2-yl)-2H,3H,5H-pyrazolo4,3-cpyridine-7-carboxamide
• AKOS024515739
• F5609-1446
• N-(2-chlorobenzyl)-5-isopropyl-3-oxo-3,5-dihydro-2H-pyrazolo[4,3-c]pyridine-7-carboxamide
• 1226459-53-5
• N-[(2-chlorophenyl)methyl]-3-oxo-5-propan-2-yl-2H-pyrazolo[4,3-c]pyridine-7-carboxamide

• Inchi： 1S/C17H17ClN4O2/c1-10(2)22-8-12(15-13(9-22)17(24)21-20-15)16(23)19-7-11-5-3-4-6-14(11)18/h3-6,8-10H,7H2,1-2H3,(H,19,23)(H,21,24)
• InChI Key： DWMRVLMUZWXSPT-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1CNC(C1C2C(C(NN=2)=O)=CN(C=1)C(C)C)=O

Computed Properties

• Exact Mass: 344.1040035g/mol
• Monoisotopic Mass: 344.1040035g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 639
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 73.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxamides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxamides

Additional information on N-(2-chlorophenyl)methyl-3-oxo-5-(propan-2-yl)-2H,3H,5H-pyrazolo4,3-cpyridine-7-carboxamide

Comprehensive Analysis of N-(2-chlorophenyl)methyl-3-oxo-5-(propan-2-yl)-2H,3H,5H-pyrazolo[4,3-c]pyridine-7-carboxamide (CAS 1226459-53-5)

The compound N-(2-chlorophenyl)methyl-3-oxo-5-(propan-2-yl)-2H,3H,5H-pyrazolo[4,3-c]pyridine-7-carboxamide (CAS 1226459-53-5) is a highly specialized pyrazolopyridine derivative with significant potential in pharmaceutical research. Its unique molecular structure, featuring a chlorophenyl group and a propan-2-yl substituent, makes it a subject of interest for drug discovery and development. Researchers are increasingly focusing on this compound due to its potential applications in targeting specific biological pathways.

In recent years, the demand for novel heterocyclic compounds like N-(2-chlorophenyl)methyl-3-oxo-5-(propan-2-yl)-2H,3H,5H-pyrazolo[4,3-c]pyridine-7-carboxamide has surged, driven by advancements in medicinal chemistry and computational drug design. This compound's carboxamide moiety and pyrazolo[4,3-c]pyridine core are particularly noteworthy, as they are often associated with bioactivity and binding affinity to various enzymes and receptors. Such properties align with current trends in personalized medicine and targeted therapy.

The synthesis of CAS 1226459-53-5 involves multi-step organic reactions, including condensation and cyclization processes. Its 2-chlorophenyl group enhances its lipophilicity, which is crucial for membrane permeability in drug candidates. Meanwhile, the 3-oxo and propan-2-yl groups contribute to its stereochemical diversity, a hot topic in modern pharmacokinetics research. These features make it a valuable scaffold for optimizing drug-like properties.

From an industrial perspective, N-(2-chlorophenyl)methyl-3-oxo-5-(propan-2-yl)-2H,3H,5H-pyrazolo[4,3-c]pyridine-7-carboxamide is gaining attention in the context of green chemistry and sustainable synthesis. Researchers are exploring catalytic methods to reduce waste and improve yield, addressing environmental concerns while maintaining high purity. This aligns with global initiatives to minimize the ecological footprint of chemical manufacturing.

Analytical characterization of this compound typically employs techniques like HPLC, NMR spectroscopy, and mass spectrometry, which are frequently searched topics in scientific databases. Its stability under various pH conditions and thermal properties are also under investigation, as these factors are critical for formulation development. Such studies are often linked to trending searches about drug stability and excipient compatibility.

In the realm of bioinformatics, CAS 1226459-53-5 has been the subject of molecular docking studies to predict its interactions with biological targets. This approach resonates with the growing interest in AI-driven drug discovery, a frequently queried topic in academic and industrial circles. The compound's potential as a kinase inhibitor or GPCR modulator is particularly intriguing, given the prominence of these target classes in contemporary drug development.

Quality control protocols for N-(2-chlorophenyl)methyl-3-oxo-5-(propan-2-yl)-2H,3H,5H-pyrazolo[4,3-c]pyridine-7-carboxamide emphasize rigorous impurity profiling, reflecting the pharmaceutical industry's heightened focus on ICH guidelines and regulatory compliance. These aspects frequently appear in searches related to GMP standards and pharmaceutical quality assurance, making them relevant to current industry discussions.

Future research directions for this compound may explore its structure-activity relationships (SAR) through systematic derivatization, a topic that consistently generates interest in medicinal chemistry forums. The pyrazolo[4,3-c]pyridine core's versatility suggests potential for creating diverse analogs, addressing the perpetual demand for novel small molecule therapeutics in areas like oncology and inflammation.

In conclusion, N-(2-chlorophenyl)methyl-3-oxo-5-(propan-2-yl)-2H,3H,5H-pyrazolo[4,3-c]pyridine-7-carboxamide represents a compelling case study in modern drug discovery, intersecting with multiple trending topics in chemical and pharmaceutical research. Its development trajectory mirrors broader industry shifts toward targeted molecular design and sustainable synthesis, ensuring its continued relevance in scientific literature and patent filings.